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Abstract

2-Butylhexanoic acid (CAS No: 3115-28-4), a C10 branched-chain fatty acid, is a compound
of interest in various scientific domains, including its potential role as an intermediate in organic
synthesis.[1] A thorough understanding of its physicochemical properties is fundamental for its
application in research and development, particularly in drug design and formulation where
such characteristics govern bioavailability, stability, and pharmacokinetic profiles. This technical
guide provides a comprehensive overview of the known and predicted physicochemical
properties of 2-Butylhexanoic acid, details the experimental protocols for their determination,
and presents a logical workflow for its characterization.

Physicochemical Properties

The physicochemical characteristics of 2-Butylhexanoic acid are summarized in the tables
below. These properties are crucial for predicting its behavior in various chemical and biological
systems.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula C10H2002 [1112]
Molecular Weight 172.26 g/mol [1][2]
Appearance Liquid (at standard conditions) [3]
Density 0.899 g/cm?3 [1]
Boiling Point 255.00 °C [1]
Melting Point Not available [4]

Table 2: Chemical and Partitioni :

Property Value Source/Method
pKa (acid dissociation ~4.05 £ 0.50 (Predicted for a
constant) structurally similar compound)

logP (Octanol-Water Partition
. 3.2 (Computed)
Coefficient)

[2]

- Low (predicted based on
Water Solubility tructure)
structure

Inferred from logP

Hydrogen Bond Donor Count 1

[2]

Hydrogen Bond Acceptor

Count

[2]

Experimental Protocols for Physicochemical

Characterization

Detailed and standardized experimental protocols are essential for obtaining reliable and

reproducible physicochemical data. The following sections outline the methodologies for

determining the key properties of 2-Butylhexanoic acid.

Determination of Melting Point
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Given that 2-Butylhexanoic acid is likely a liquid at room temperature, this protocol would be
more applicable for determining its freezing point.

o Apparatus: Capillary melting point apparatus or a differential scanning calorimeter (DSC).[6]

e Procedure (Capillary Method):

[¢]

A small sample of 2-Butylhexanoic acid is introduced into a capillary tube.

o

The tube is placed in a cooling bath or a specialized apparatus designed for sub-ambient
temperature measurements.

[e]

The temperature is gradually lowered at a controlled rate (e.g., 1-2 °C per minute).

[e]

The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded as the freezing point range.

Determination of Boiling Point

o Apparatus: Distillation apparatus with a thermometer, heating mantle, and condenser.
e Procedure:
o A sample of 2-Butylhexanoic acid is placed in a distillation flask.

o The apparatus is assembled, and the heating mantle is turned on to gradually heat the
sample.

o The temperature is monitored, and the boiling point is recorded as the temperature at
which the liquid and vapor phases are in equilibrium, characterized by a stable
temperature reading during vigorous boiling and condensation.[7]

Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the acidity of a compound.[8]

o Apparatus: Calibrated pH meter with an electrode, a burette, a beaker, and a magnetic
stirrer.
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e Procedure:

o A precise amount of 2-Butylhexanoic acid is dissolved in a suitable solvent, typically a
mixture of water and an organic co-solvent like methanol or ethanol to ensure solubility.

o The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is
submerged.

o A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from
the burette.[9]

o The pH of the solution is recorded after each addition of the titrant, allowing the system to
equilibrate.

o Aftitration curve is generated by plotting the pH versus the volume of titrant added.

o The pKa is determined from the pH at the half-equivalence point of the titration curve.[8]
[10]

Determination of logP by Shake-Flask Method

The octanol-water partition coefficient (logP) is a critical measure of a compound's lipophilicity.
[11]

o Apparatus: Separatory funnel or vials, shaker, and an analytical instrument for concentration
measurement (e.g., UV-Vis spectrophotometer or HPLC).

e Procedure:

o 1-Octanol and water are pre-saturated with each other by vigorous mixing followed by
separation of the two phases.

o A known amount of 2-Butylhexanoic acid is dissolved in one of the phases (typically 1-
octanol).

o The solution is combined with a known volume of the other phase in a separatory funnel.

o The mixture is shaken for a sufficient period to allow for equilibrium to be reached.
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o The mixture is then allowed to stand until the two phases have completely separated.

o The concentration of 2-Butylhexanoic acid in both the 1-octanol and water phases is
determined using a suitable analytical technique.[12][13]

o The logP is calculated as the base-10 logarithm of the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility

o Apparatus: Vials, shaker or stirrer, filtration or centrifugation equipment, and an analytical
instrument for concentration measurement.

e Procedure:

o An excess amount of 2-Butylhexanoic acid is added to a known volume of water in a
vial.

o The mixture is agitated at a constant temperature for an extended period (e.g., 24-48
hours) to ensure that equilibrium is reached and a saturated solution is formed.

o The undissolved portion of the compound is removed by filtration or centrifugation.

o The concentration of 2-Butylhexanoic acid in the clear, saturated aqueous solution is
then quantified using an appropriate analytical method. This concentration represents the
agueous solubility of the compound at that specific temperature.[14]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of 2-Butylhexanoic acid.
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Physicochemical Characterization Workflow for 2-Butylhexanoic Acid
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Caption: Workflow for the physicochemical characterization of 2-Butylhexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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